2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile
Overview
Description
2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is a chemical compound that belongs to a class of compounds known as quinoline derivatives. This compound has been the subject of scientific research due to its potential therapeutic applications. In
Scientific Research Applications
2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been studied for its potential therapeutic applications. Some of the research areas include antimicrobial activity, anticancer activity, and anti-inflammatory activity. In one study, the compound was found to exhibit significant antimicrobial activity against a range of bacterial strains. In another study, the compound was found to exhibit potent anticancer activity against human breast cancer cells. In yet another study, the compound was found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.
Mechanism of Action
The mechanism of action of 2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile is not fully understood. However, it is believed to act by inhibiting specific enzymes or receptors involved in the disease process. For example, in the case of antimicrobial activity, the compound is believed to inhibit the synthesis of bacterial cell walls. In the case of anticancer activity, the compound is believed to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been shown to exhibit various biochemical and physiological effects. For example, the compound has been found to inhibit the growth and proliferation of cancer cells, induce apoptosis in cancer cells, and reduce the production of pro-inflammatory cytokines. The compound has also been found to exhibit antimicrobial activity against a range of bacterial strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile in lab experiments is its potential therapeutic applications. The compound has been shown to exhibit antimicrobial, anticancer, and anti-inflammatory activities, which make it a promising candidate for drug development. However, one of the limitations of using the compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in aqueous solutions.
Future Directions
There are several future directions for the research on 2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile. One direction is to further investigate the compound's mechanism of action and identify the specific enzymes or receptors that it targets. Another direction is to explore the compound's potential therapeutic applications in other disease areas, such as autoimmune diseases and neurodegenerative diseases. Additionally, future research could focus on developing more efficient synthesis methods for the compound and improving its solubility in water to facilitate its use in lab experiments.
Synthesis Methods
The synthesis of 2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile has been reported in the literature. One of the methods involves the reaction of 2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile with 1H-1,2,4-triazole-3-carboxylic acid in the presence of a catalyst. The reaction is carried out under reflux conditions in a suitable solvent.
properties
Product Name |
2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-3-yl)-1,4,5,6,7,8-hexahydro-3-quinolinecarbonitrile |
|---|---|
Molecular Formula |
C20H19ClN6O |
Molecular Weight |
394.9 g/mol |
IUPAC Name |
2-amino-4-(2-chlorophenyl)-7,7-dimethyl-5-oxo-1-(1H-1,2,4-triazol-5-yl)-6,8-dihydro-4H-quinoline-3-carbonitrile |
InChI |
InChI=1S/C20H19ClN6O/c1-20(2)7-14-17(15(28)8-20)16(11-5-3-4-6-13(11)21)12(9-22)18(23)27(14)19-24-10-25-26-19/h3-6,10,16H,7-8,23H2,1-2H3,(H,24,25,26) |
InChI Key |
OFVMIVSRDGWXHY-UHFFFAOYSA-N |
SMILES |
CC1(CC2=C(C(C(=C(N2C3=NC=NN3)N)C#N)C4=CC=CC=C4Cl)C(=O)C1)C |
Canonical SMILES |
CC1(CC2=C(C(C(=C(N2C3=NC=NN3)N)C#N)C4=CC=CC=C4Cl)C(=O)C1)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Diethyl 7-(2-methoxyphenyl)-2-methyl-5-oxo-4-[2-(trifluoromethyl)phenyl]-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303657.png)
![Diethyl 4-[4-(dimethylamino)phenyl]-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303679.png)